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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193 Get Quote

This technical guide provides an in-depth analysis of the chemical composition, polymerization

process, and material properties of New Truliner®, a poly(ethyl methacrylate) (PEMA) based,

hard chairside denture relining material. This document is intended for researchers, scientists,

and professionals in drug development seeking a comprehensive understanding of this dental

biomaterial.

Chemical Formulation
New Truliner® is a two-component system, consisting of a powder and a liquid, which are

mixed to initiate a self-curing polymerization reaction. A bonding liquid is also supplied to

enhance adhesion to the denture base.

The powder component of New Truliner® is primarily composed of Poly(ethyl methacrylate)

(PEMA), which serves as the polymeric base. Benzoyl peroxide is included as an initiator for

the polymerization reaction. For shaded variants (e.g., pink, vein), pigments are added to

achieve the desired aesthetic characteristics.
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Component CAS Number
Weight Percentage
(%)

Function

Poly(ethyl

methacrylate)
9003-42-3 60 - 100 Polymeric Base

Benzoyl Peroxide 94-36-0 1 - 5 Initiator

Cadmium Pigments 7440-43-9 0.5 - 1.5 Pigment

Titanium Dioxide 13463-67-7 0.5 - 1.5 Pigment

*Not present in the

clear shade.

The liquid component contains a monomer that polymerizes to form the solid reline material. It

also includes a plasticizer to improve the material's flexibility and reduce brittleness. Based on

the Safety Data Sheet and literature on similar PEMA-based materials, the composition is as

follows:

Component CAS Number
Weight Percentage
(%)

Function

Monomer (e.g., Ethyl

Methacrylate, n-Propyl

Methacrylate, or n-

Butyl Methacrylate)

Varies Not specified Monomer

Di-n-butyl phthalate 84-74-2 8[1] Plasticizer

Note: The exact monomer and its percentage are not publicly disclosed by the manufacturer.

The presence of Di-n-butyl phthalate is inferred from safety data and academic studies.

The specific chemical composition of the New Truliner® Bonding Liquid is not publicly

available. Its function is to pre-treat the surface of the existing denture to promote a stronger

chemical bond with the newly applied relining material.

Polymerization Pathway
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The curing of New Truliner® is achieved through a free-radical addition polymerization

reaction. This process is initiated by the decomposition of benzoyl peroxide in the powder when

it comes into contact with the liquid monomer.
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Polymerization of New Truliner®

Experimental Protocols for Material Characterization
Several studies have investigated the physical and mechanical properties of New Truliner®.

The following are summaries of typical experimental protocols used in this research.

Flexural strength is a critical property for denture relining materials, as it indicates their ability to

resist fracture under load.

Specimen Preparation
(e.g., 65x10x2.5 mm) Three-Point Bending Test Universal Testing Machine Apply Load at 5 mm/min Measure Force at Fracture Calculate Flexural Strength (MPa)

Click to download full resolution via product page

Flexural Strength Testing Workflow

Methodology:

Specimen Preparation: Rectangular specimens of standardized dimensions (e.g., 65 x 10 x

2.5 mm) are fabricated from the cured New Truliner® material.[2][3]

Testing Apparatus: A universal testing machine is configured for a three-point bending test.[2]

Procedure: The specimen is placed on two supports, and a load is applied to the center of

the specimen at a constant crosshead speed (e.g., 5 mm/min) until fracture occurs.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.benchchem.com/product/b1166193?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.researchgate.net/publication/8907328_A_comparison_of_three_hard_chairside_denture_reline_materials_Part_I_Clinical_evaluation
https://www.researchgate.net/publication/26309917_Relining_of_prosthesis_with_auto-polymerizing_hard_denture_reline_resins_Effect_of_post-polymerization_treatment_on_flexural_strength
https://www.researchgate.net/publication/8907328_A_comparison_of_three_hard_chairside_denture_reline_materials_Part_I_Clinical_evaluation
https://www.researchgate.net/publication/8907328_A_comparison_of_three_hard_chairside_denture_reline_materials_Part_I_Clinical_evaluation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The force at fracture is recorded, and the flexural strength is calculated in

Megapascals (MPa).

Surface roughness affects the comfort, staining, and biofilm accumulation on the relined

denture.

Methodology:

Specimen Preparation: Disc-shaped specimens are prepared and may be subjected to

various treatments, such as polishing or disinfection protocols.[4]

Measurement: A profilometer or an atomic force microscope is used to measure the surface

roughness (Ra) in micrometers (µm).

Data Analysis: Changes in surface roughness are statistically analyzed to determine the

effects of different treatments. Studies have shown that the surface roughness of New

Truliner® can be adversely affected by microwave disinfection.[4]

The bond strength between the reline material and the existing denture base is crucial for the

longevity of the reline.

Methodology:

Specimen Preparation: Dumbbell-shaped specimens are fabricated, with one half consisting

of the denture base polymer and the other half of New Truliner®.[5]

Testing: A tensile load is applied to the specimen using a universal testing machine until

failure of the bond occurs.[5]

Calculation: The tensile bond strength is calculated based on the force required to cause

failure and the area of the bonded surface.

Leachable Components and Biocompatibility
Like other acrylic resins, New Truliner® may release unreacted monomers and plasticizers

into the oral environment.[6] Studies have investigated the leaching of these components and

their potential cytotoxic effects.[6][7] High-performance liquid chromatography (HPLC) is a

common analytical technique used to quantify the amount of leached substances, such as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.researchgate.net/publication/51706274_Changes_in_roughness_of_denture_base_and_reline_materials_by_chemical_disinfection_or_microwave_irradiation_Surface_roughness_of_denture_base_and_reline_materials
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.researchgate.net/publication/51706274_Changes_in_roughness_of_denture_base_and_reline_materials_by_chemical_disinfection_or_microwave_irradiation_Surface_roughness_of_denture_base_and_reline_materials
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
http://43.230.198.52/103/2005%20B/november/13.pdf
http://43.230.198.52/103/2005%20B/november/13.pdf
https://www.benchchem.com/product/b1166193?utm_src=pdf-body
https://www.researchgate.net/publication/7916610_Plasticizers_in_denture_soft-lining_materials_Leaching_and_biodegradation
https://www.researchgate.net/publication/7916610_Plasticizers_in_denture_soft-lining_materials_Leaching_and_biodegradation
https://www.researchgate.net/publication/249320703_In_vitro_cytotoxicity_of_indirect_composite_resins_Effect_of_storing_in_artificial_saliva
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


residual monomers and di-n-butyl phthalate.[6] The biocompatibility of the material is influenced

by the concentration of these leached components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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